Cas no 2138568-06-4 (3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)
3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2138568-06-4
- EN300-1161002
- 3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
- 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
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- Inchi: 1S/C16H31NO/c1-12(2)15-9-8-14(18)11-16(15)17(3)10-4-5-13-6-7-13/h12-16,18H,4-11H2,1-3H3
- InChI Key: DUPNHFVHZHXHAI-UHFFFAOYSA-N
- SMILES: OC1CCC(C(C)C)C(C1)N(C)CCCC1CC1
Computed Properties
- Exact Mass: 253.240564612g/mol
- Monoisotopic Mass: 253.240564612g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 23.5Ų
3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1161002-0.05g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 0.05g |
$1212.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-0.1g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 0.1g |
$1269.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-0.25g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 0.25g |
$1328.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-0.5g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 0.5g |
$1385.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-1.0g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 1g |
$1442.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-2.5g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 2.5g |
$2828.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-5.0g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 5g |
$4184.0 | 2023-06-08 | ||
| Enamine | EN300-1161002-10.0g |
3-[(3-cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol |
2138568-06-4 | 10g |
$6205.0 | 2023-06-08 |
3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
Research Brief on 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2138568-06-4)
The compound 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS: 2138568-06-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications. The following sections provide a comprehensive overview of the current state of research, highlighting key discoveries and future directions.
Recent studies have elucidated the synthetic pathways for 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol, emphasizing its structural complexity and the challenges associated with its production. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel multi-step synthesis route that improved yield and purity, addressing previous limitations in scalability. The compound's unique cyclohexanol backbone, coupled with its cyclopropyl and isopropyl substituents, contributes to its distinct physicochemical properties, which are critical for its biological activity.
Pharmacological investigations have revealed that 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol exhibits promising activity as a modulator of specific G-protein-coupled receptors (GPCRs). Preclinical studies in animal models have demonstrated its efficacy in reducing inflammatory responses, suggesting potential applications in treating autoimmune diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in its use for neurological disorders, although further research is needed to fully understand its mechanisms of action.
In vitro and in vivo studies have also explored the compound's safety profile. A 2024 toxicology report indicated that 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol has a favorable therapeutic index, with minimal off-target effects at therapeutic doses. However, researchers have noted the need for long-term toxicity studies to assess its suitability for human trials. These findings underscore the compound's potential while highlighting the importance of rigorous safety evaluations.
Looking ahead, the development of 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol as a therapeutic agent faces both opportunities and challenges. Its unique structural features and promising preclinical data position it as a candidate for further investigation. However, optimizing its pharmacokinetic properties and ensuring its safety in humans remain critical hurdles. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.
In conclusion, 3-[(3-Cyclopropylpropyl)(methyl)amino]-4-(propan-2-yl)cyclohexan-1-ol represents a compelling area of research in chemical biology and medicinal chemistry. Its potential applications in inflammation and neurology, coupled with recent advancements in synthesis and safety profiling, make it a compound of significant interest. Future studies should focus on elucidating its molecular targets and advancing it toward clinical trials to fully realize its therapeutic potential.
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